Cas no 1638744-66-7 (tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate)

Tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its rigid, sterically hindered structure, featuring a tert-butyloxycarbonyl (Boc) protecting group and a stereocenter at the 4-position, makes it valuable for asymmetric synthesis and peptide modifications. The Boc group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The compound’s high enantiopurity and predictable reactivity are advantageous in constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. Its crystalline form ensures ease of handling and storage, making it a reliable building block for research and industrial processes.

tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate structure

1638744-66-7 structure

Product Name:tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate

CAS No:1638744-66-7

MF:C₁₁H₂₂N₂O₂

MW:214.304583072662

MDL:MFCD28501842

CID:3164189

PubChem ID:96611920

Update Time:2025-06-08

tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 4-amino-3,3-dimethyl-, 1,1-dimethylethyl ester, (4R)-
- CS-0056533
- DB-404807
- (R)-tert-Butyl4-amino-3,3-dimethylpyrrolidine-1-carboxylate
- PS-16882
- P16317
- tert-butyl (R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
- MFCD28501842
- (R)-tert-Butyl 4-amino-3,3-dimethylpyrrolidine-1-carboxylate
- 1638744-66-7
- (4R)-1-Boc-4-amino-3,3-dimethylpyrrolidine
- t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
- MDL： MFCD28501842
- Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-6-8(12)11(4,5)7-13/h8H,6-7,12H2,1-5H3/t8-/m0/s1
- InChI Key： DLQDCEVLPYUFGY-QMMMGPOBSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H](C(C)(C)C1)N)=O

Computed Properties

Exact Mass: 214.168127949g/mol
Monoisotopic Mass: 214.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 55.6Å²

tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate Pricemore >>

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abcr	AB486171-100 mg	t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate; .	1638744-66-7		100MG	€338.80	2023-04-20
abcr	AB486171-250 mg	t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate; .	1638744-66-7		250MG	€537.70	2023-04-20
abcr	AB486171-500 mg	t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate; .	1638744-66-7		500MG	€1,032.40	2023-04-20
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